5-[(2-methyl-2H-chromen-3-yl)methylene]-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(2-methyl-2H-chromen-3-yl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C18H18N2O3S/c1-12-14(10-13-4-2-3-5-15(13)23-12)11-16-17(21)19-18(24-16)20-6-8-22-9-7-20/h2-5,10-12H,6-9H2,1H3/b16-11+
• InChI Key: IDLIMCCHAJSSPH-LFIBNONCSA-N
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)N=C(S3)N4CCOCC4
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C/3\C(=O)N=C(S3)N4CCOCC4
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a chromene ring, a thiazole ring, and a morpholine ring. Chromenes are a class of organic compounds with diverse biological activities, and thiazoles are sulfur and nitrogen-containing heterocycles found in many pharmaceuticals. Morpholine is a common motif in organic chemistry used as a building block in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many chromene derivatives exhibit biological activities such as anticancer, anticonvulsant, antimicrobial, and antidiabetic effects.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the known activities of chromene derivatives, it could be a potential candidate for drug development.